Cas no 53751-03-4 (1H-Pyrrole-3-propanoic acid,2-[(1,1-dimethylethoxy)carbonyl]-5-[(4-ethyl-2,5-dihydro-3-methyl-5-oxo-1H-pyrrol-2-yl)methyl]-4-methyl-, methyl ester)
![1H-Pyrrole-3-propanoic acid,2-[(1,1-dimethylethoxy)carbonyl]-5-[(4-ethyl-2,5-dihydro-3-methyl-5-oxo-1H-pyrrol-2-yl)methyl]-4-methyl-, methyl ester structure](https://www.kuujia.com/scimg/cas/53751-03-4x500.png)
53751-03-4 structure
Product name:1H-Pyrrole-3-propanoic acid,2-[(1,1-dimethylethoxy)carbonyl]-5-[(4-ethyl-2,5-dihydro-3-methyl-5-oxo-1H-pyrrol-2-yl)methyl]-4-methyl-, methyl ester
CAS No:53751-03-4
MF:C22H32N2O5
MW:404.499886512756
CID:1588281
1H-Pyrrole-3-propanoic acid,2-[(1,1-dimethylethoxy)carbonyl]-5-[(4-ethyl-2,5-dihydro-3-methyl-5-oxo-1H-pyrrol-2-yl)methyl]-4-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-3-propanoic acid,2-[(1,1-dimethylethoxy)carbonyl]-5-[(4-ethyl-2,5-dihydro-3-methyl-5-oxo-1H-pyrrol-2-yl)methyl]-4-methyl-, methyl ester
- 1H-Pyrrole-3-propanoic acid, 2-[(1,1-dimethylethoxy)carbonyl]-5-[(4-ethyl-2,5-dihydro-3-methyl-5-oxo-1H-pyrrol-2-yl)methyl]-4-methyl-, methyl ester
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- Inchi: 1S/C22H32N2O5/c1-8-14-12(2)17(24-20(14)26)11-16-13(3)15(9-10-18(25)28-7)19(23-16)21(27)29-22(4,5)6/h17,23H,8-11H2,1-7H3,(H,24,26)
- InChI Key: NQBLITGVAGMOIM-UHFFFAOYSA-N
- SMILES: N1C(CC2C(C)=C(CC)C(=O)N2)=C(C)C(CCC(OC)=O)=C1C(OC(C)(C)C)=O
Computed Properties
- Exact Mass: 404.23126
Experimental Properties
- Density: 1.130±0.06 g/cm3(Predicted)
- Boiling Point: 597.8±50.0 °C(Predicted)
- PSA: 97.49
- pka: 14.26±0.70(Predicted)
1H-Pyrrole-3-propanoic acid,2-[(1,1-dimethylethoxy)carbonyl]-5-[(4-ethyl-2,5-dihydro-3-methyl-5-oxo-1H-pyrrol-2-yl)methyl]-4-methyl-, methyl ester Related Literature
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J. Sayago,U. Shafique,F. Soavi,F. Cicoira,C. Santato J. Mater. Chem. C, 2014,2, 10273-10276
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Marina Felloni,Alexander J. Blake,Peter Hubberstey,Simon J. Teat,Claire Wilson,Martin Schröder CrystEngComm, 2010,12, 1576-1589
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Po-I. Wang,Wojciech Pisula,Klaus Müllen,Der-Jang Liaw Polym. Chem., 2016,7, 6211-6219
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Joe B. Gilroy,Martin T. Lemaire,Brian O. Patrick,Robin G. Hicks CrystEngComm, 2009,11, 2180-2184
53751-03-4 (1H-Pyrrole-3-propanoic acid,2-[(1,1-dimethylethoxy)carbonyl]-5-[(4-ethyl-2,5-dihydro-3-methyl-5-oxo-1H-pyrrol-2-yl)methyl]-4-methyl-, methyl ester) Related Products
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